Cas no 1175018-74-2 (N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline)

• Product Name: N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline
• CAS No: 1175018-74-2
• MF: C₁₂H₁₄ClN
• MW: 207.699262142181
• CID: 4556556
• Update Time: 2025-10-22

N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline Chemical and Physical Properties

Names and Identifiers

• (R,Z)-N-(3-Chloroallyl)-2,3-dihydro-1H-inden-1-amine
• N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline

• Inchi： 1S/C12H14ClN/c13-8-3-9-14-12-7-6-10-4-1-2-5-11(10)12/h1-5,8,12,14H,6-7,9H2/b8-3-/t12-/m1/s1
• InChI Key： MLLXGVLJGYOTNZ-CPWLGJMPSA-N
• SMILES： Cl/C=C\CN[C@H]1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 207.081477g/mol
• Monoisotopic Mass: 207.081477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12
• Molecular Weight: 207.7g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline

Professional Introduction to Compound CAS No. 1175018-74-2 and Product Name: N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline

The compound with the CAS number 1175018-74-2 and the product name N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and its potential applications in the treatment of neurodegenerative disorders. The chemical structure of N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline incorporates a propargyl group and a chloropropene moiety, which contribute to its distinct pharmacological profile. These structural features are critical in determining its interaction with biological targets, particularly in the context of monoamine oxidase (MAO) inhibition, a key mechanism in the management of conditions such as Parkinson's disease.

In recent years, there has been a growing interest in developing novel MAO inhibitors that offer improved efficacy and safety profiles compared to existing therapies. N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline has emerged as a promising candidate in this area. The propargyl group in its molecular structure is known to enhance binding affinity to the MAO enzyme, while the chloropropene moiety contributes to metabolic stability. These features make it an attractive option for further development as a therapeutic agent.

One of the most compelling aspects of N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline is its potential to address unmet medical needs associated with neurodegenerative diseases. Parkinson's disease, in particular, is characterized by the progressive loss of dopaminergic neurons in the substantia nigra, leading to motor and non-motor symptoms. Current treatments primarily focus on replenishing dopamine levels or inhibiting its breakdown. However, these approaches often come with limitations such as side effects and tolerance development.

The pharmacological activity of N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline stems from its ability to inhibit MAO-B, an enzyme responsible for the oxidative deamination of dopamine. By selectively inhibiting MAO-B, this compound helps maintain dopamine levels in the brain, thereby alleviating symptoms associated with dopamine depletion. This mechanism is particularly relevant given that MAO-B is highly expressed in dopaminergic neurons, making it a key target for therapeutic intervention.

Recent preclinical studies have demonstrated the efficacy of N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline in animal models of Parkinson's disease. These studies have shown that it can significantly improve motor function and reduce oxidative stress markers associated with neurodegeneration. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic potential. This property is crucial for ensuring that sufficient concentrations of the drug reach the brain, where it can exert its effects.

The structural design of N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline also contributes to its favorable pharmacokinetic profile. The propargyl group not only enhances binding affinity but also improves solubility, allowing for better absorption and distribution within the body. Additionally, the chloropropene moiety contributes to metabolic stability, reducing the likelihood of rapid degradation and ensuring prolonged activity.

In terms of safety, initial toxicology studies have indicated that N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline exhibits a reasonable safety margin at therapeutic doses. This is an important consideration given that long-term treatment is often required for conditions like Parkinson's disease. The absence of significant side effects such as severe cardiovascular or gastrointestinal disturbances makes it a promising candidate for clinical translation.

The development of N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline aligns with broader trends in drug discovery aimed at addressing neurodegenerative diseases through targeted molecular intervention. Advances in computational chemistry and high-throughput screening have enabled researchers to identify novel compounds with tailored pharmacological properties more efficiently than ever before. This compound exemplifies how structural innovation can lead to therapeutics with enhanced efficacy and safety profiles.

Future research directions for N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline include optimizing its formulation for oral administration and exploring combination therapies with other neuroprotective agents. Additionally, investigating its potential role in other neurological disorders beyond Parkinson's disease is warranted. The unique structural features of this compound may also provide insights into developing new classes of MAO inhibitors with improved characteristics.

In conclusion, N-Despropargyl N-(1-Chloroprop-1-ene) Rasagiline, represented by CAS number 1175018-74-2, represents a significant advancement in pharmaceutical chemistry with potential applications in treating neurodegenerative disorders such as Parkinson's disease. Its unique structural features contribute to its distinct pharmacological profile, including potent MAO-B inhibition and favorable pharmacokinetic properties. Ongoing research continues to explore its therapeutic potential and optimize its development for clinical use.